Cas no 1804093-74-0 (Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate)

• Product Name: Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate
• CAS No: 1804093-74-0
• MF: C₁₂H₁₂ClIO₃
• MW: 366.579355239868
• CID: 4959380
• Update Time: 2025-06-14

Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate

• Inchi： 1S/C12H12ClIO3/c1-3-17-12(16)9-6-4-5-8(11(9)14)10(13)7(2)15/h4-6,10H,3H2,1-2H3
• InChI Key： QCKYEHUMHPLUIP-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC=CC=1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate

Comprehensive Overview of Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate (CAS No. 1804093-74-0)

Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate (CAS No. 1804093-74-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique molecular structure featuring an ethyl ester, iodo, and chloro-ketone functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 1804093-74-0 is often searched by researchers seeking high-purity reagents for advanced applications.

In recent years, the demand for halogenated benzoate derivatives like Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation techniques. The compound’s iodo moiety makes it valuable for cross-coupling reactions, a hot topic in modern organic synthesis, as highlighted by the growing popularity of search terms such as "Pd-catalyzed reactions" and "iodoarene applications."

The synthesis and applications of CAS 1804093-74-0 align with current trends in green chemistry and sustainable synthesis. Laboratories worldwide are exploring ways to optimize its production using catalyst-free methods or microwave-assisted reactions, addressing the industry’s push for eco-friendly protocols. This focus resonates with frequently searched queries like "green synthesis of halogenated compounds" and "reducing waste in organic chemistry."

From a structural perspective, the chloro-ketone group in Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate offers reactivity that is pivotal for constructing heterocyclic frameworks, a key area in drug discovery. Its compatibility with nucleophilic substitution and cyclization reactions makes it a favorite among chemists working on anticancer or antiviral scaffolds. Online discussions often link such compounds to trending topics like "targeted drug design" and "fragment-based drug discovery."

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and stability of CAS 1804093-74-0. These methods are frequently searched alongside the compound’s name, reflecting user interest in quality control and structural elucidation. Additionally, the compound’s storage conditions—often under anhydrous or inert atmospheres—are common queries, emphasizing the need for proper handling in research settings.

In summary, Ethyl 3-(1-chloro-2-oxopropyl)-2-iodobenzoate (CAS No. 1804093-74-0) exemplifies the intersection of innovation and practicality in chemical research. Its relevance to drug development, catalysis, and sustainable chemistry ensures its continued prominence in scientific literature and online searches. By addressing user-driven questions and aligning with industry trends, this overview highlights the compound’s multifaceted importance while adhering to SEO best practices.